Cas no 58743-76-3 ([1,1'-Biphenyl]-4-carbonitrile, 4'-propyl-)

[1,1'-Biphenyl]-4-carbonitrile, 4'-propyl- Properties

Names and Identifiers

• 4'-Propyl-[1,1'-biphenyl]-4-carbonitrile
• 4-Propyl-4'-cyanobiphenyl
• 4-Cyano-4'-Propyl Biphenyl
• 4-Cyano-4'-n-propylbiphenyl
• 4-(4-propylphenyl)benzonitrile
• 4-Propyl-4’-cyanobiphenyl
• 3CB
• 4'-Propyl-4-biphenylcarbonitrile
• 4'-Propyl[1,1'-biphenyl]-4-carbonitrile
• 4-(4'-Propylphenyl)benzonitrile
• 4-Cyano-4'-propylbiphenyl
• [1,1'-Biphenyl]-4-carbonitrile, 4'-propyl-
• 4-Cyano-4'-n-propyl-biphenyl
• 4'-Propylbiphenyl-4-carbonitrile
• 4'-Propyl-4-cyanobiphenyl
• 4-(trans-4-propylphenyl)benzonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-propyl-
• 4-(4-propylphenyl)benzenecarbonitrile
• 4'-Propyl(1,1'-biphenyl)-4
• +Expand

• MDL： MFCD00505987
• InChIKey： XFMPTZWVMVMELB-UHFFFAOYSA-N
• Inchi： 1S/C16H15N/c1-2-3-13-4-8-15(9-5-13)16-10-6-14(12-17)7-11-16/h4-11H,2-3H2,1H3
• SMILES： N#CC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 221.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 17
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 4.17778
• PSA: 23.79000
• Melting Point: 65.0 to 67.0 deg-C
• Color/Form: Not determined

[1,1'-Biphenyl]-4-carbonitrile, 4'-propyl- Security Information

• Symbol: GHS06 GHS08
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H311,H332,H315,H319,H335,H304
• Warning Statement： P301
  P310,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

[1,1'-Biphenyl]-4-carbonitrile, 4'-propyl- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides